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Compound of Interest

Compound Name: Tetrafluorosuccinyl chloride

Cat. No.: B1294286

Molecular Structure and Properties

Tetrafluorosuccinyl chloride, with the CAS number 356-15-0, is a diacyl chloride derivative of
tetrafluorosuccinic acid.[1][2][3] Its chemical structure consists of a four-carbon butane chain
with two carbonyl chloride groups at positions 1 and 4, and fluorine atoms substituting the
hydrogen atoms at positions 2 and 3. The IUPAC name for this compound is 2,2,3,3-
tetrafluorobutanedioyl dichloride.[4]

The presence of highly electronegative fluorine atoms significantly influences the chemical
reactivity of the acyl chloride groups, making it a valuable reagent in organic synthesis,
particularly for the introduction of fluorinated moieties.

Molecular Structure Diagram
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Purification:
Vacuum Distillation

Final Product:
Tetrafluorosuccinyl Chloride
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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